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Compound of Interest

Compound Name:
3,4,5-Trihydroxycinnamic acid

decyl ester

Cat. No.: B8143651 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of 3,4,5-
Trihydroxycinnamic acid decyl ester in various sample matrices using High-Performance

Liquid Chromatography (HPLC).

Introduction
3,4,5-Trihydroxycinnamic acid decyl ester is a derivative of cinnamic acid with potential

therapeutic applications. Accurate and reliable quantitative analysis is crucial for

pharmacokinetic studies, formulation development, and quality control. This application note

describes a robust HPLC method for the determination of 3,4,5-Trihydroxycinnamic acid
decyl ester. The method is based on reversed-phase chromatography with UV detection,

which is a common and accessible technique in most analytical laboratories.

Physicochemical Properties
A summary of the key physicochemical properties of 3,4,5-Trihydroxycinnamic acid decyl
ester is presented in the table below.
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Property Value

CAS Number 1770778-45-4[1]

Molecular Formula C19H28O5[2]

Molecular Weight 336.42 g/mol [2]

IUPAC Name decyl (E)-3-(3,4,5-trihydroxyphenyl)acrylate[1]

Solubility Soluble in DMSO (100 mg/mL)[2]

Storage Temperature 2-8°C[1]

Experimental Protocol
This section details the necessary equipment, reagents, and procedures for the HPLC analysis

of 3,4,5-Trihydroxycinnamic acid decyl ester.

Equipment and Materials
HPLC system with a UV-Vis or Diode Array Detector (DAD)

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

Autosampler vials

Reagents and Solutions
Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade, ultrapure)
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Formic acid or Acetic acid (analytical grade)

3,4,5-Trihydroxycinnamic acid decyl ester reference standard (purity ≥98%)

Chromatographic Conditions
The following chromatographic conditions are recommended. Optimization may be required

based on the specific HPLC system and column used.

Parameter Recommended Condition

Column C18 Reversed-Phase (250 mm x 4.6 mm, 5 µm)

Mobile Phase A: 0.1% Formic Acid in WaterB: Acetonitrile

Gradient Elution
0-20 min: 60-90% B20-25 min: 90% B25-26

min: 90-60% B26-30 min: 60% B

Flow Rate 1.0 mL/min[3][4]

Injection Volume 10 µL[3]

Column Temperature Ambient or 30°C

Detection Wavelength 330 nm[3]

Preparation of Standard Solutions
Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3,4,5-Trihydroxycinnamic acid decyl
ester reference standard and dissolve it in a 10 mL volumetric flask with methanol or DMSO.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with the mobile phase to obtain concentrations ranging from 1

µg/mL to 100 µg/mL.

Sample Preparation
The sample preparation method will depend on the matrix. A general procedure for a solid

sample is provided below.

Accurately weigh a known amount of the homogenized sample.
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Extract the analyte using a suitable solvent (e.g., methanol, acetonitrile) with the aid of

sonication or vortexing.

Centrifuge the extract to pellet any insoluble material.

Filter the supernatant through a 0.45 µm syringe filter into an autosampler vial.

Method Validation Parameters (Representative Data)
The following table summarizes typical validation parameters for an HPLC method of this

nature. These values are illustrative and should be determined experimentally.

Parameter Typical Value

Linearity (r²) ≥ 0.999

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.5 µg/mL

Accuracy (% Recovery) 95 - 105%

Precision (% RSD) < 2%

Retention Time ~15 min (dependent on exact conditions)

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the HPLC analysis of 3,4,5-
Trihydroxycinnamic acid decyl ester.
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Caption: HPLC Analysis Workflow.
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Logical Relationship of Method Development
The diagram below outlines the logical steps involved in developing the HPLC method.

Initial Considerations

Method Development

Method Validation

Analyte Properties
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Sample Matrix
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Caption: HPLC Method Development Steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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